Cas no 2228947-53-1 (1-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-2-ol)

• Product Name: 1-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-2-ol
• CAS No: 2228947-53-1
• MF: C₉H₁₃BrOS
• MW: 249.167920827866
• CID: 5899530
• PubChem ID: 165781166
• Update Time: 2025-10-31

1-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-2-ol
• 2228947-53-1
• EN300-1919514

• Inchi： 1S/C9H13BrOS/c1-6-5-12-7(8(6)10)4-9(2,3)11/h5,11H,4H2,1-3H3
• InChI Key： FJJKPNKLNPYWPX-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1CC(C)(C)O

Computed Properties

• Exact Mass: 247.98705g/mol
• Monoisotopic Mass: 247.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-2-ol

Comprehensive Overview of 1-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-2-ol (CAS No. 2228947-53-1)

In the realm of organic chemistry and pharmaceutical research, 1-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-2-ol (CAS No. 2228947-53-1) has emerged as a compound of significant interest. This thiophene derivative is characterized by its unique molecular structure, which combines a brominated thiophene ring with a tertiary alcohol moiety. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and specialty chemicals.

The compound's CAS number 2228947-53-1 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. Its systematic name, 1-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-2-ol, provides a detailed description of its molecular architecture. The presence of the bromo substituent at the 3-position of the thiophene ring enhances its reactivity, making it a versatile building block for cross-coupling reactions, which are pivotal in modern drug discovery and material science.

Recent trends in AI-driven drug discovery and green chemistry have brought attention to compounds like 1-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-2-ol. Researchers are increasingly exploring its potential in high-throughput screening and computational modeling, leveraging its structural diversity to design novel therapeutic agents. Additionally, its applicability in catalysis and polymer chemistry aligns with the growing demand for sustainable chemical processes.

The synthesis of CAS No. 2228947-53-1 typically involves multi-step organic reactions, including halogenation and Grignard reactions, to introduce the 2-methylpropan-2-ol group. These methods are well-documented in peer-reviewed literature, reflecting the compound's role in advancing synthetic methodologies. Its physicochemical properties, such as solubility and stability, are critical for its handling and application in laboratory settings.

From a commercial perspective, 1-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-2-ol is sought after by fine chemical suppliers and pharmaceutical manufacturers. Its niche applications in agrochemicals and electronic materials further underscore its industrial relevance. As the scientific community continues to prioritize precision medicine and functional materials, this compound is poised to play a pivotal role in shaping future innovations.

In summary, 1-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-2-ol (CAS No. 2228947-53-1) represents a fascinating intersection of chemical synthesis and applied research. Its structural complexity and functional versatility make it a cornerstone in the development of next-generation chemical entities, addressing both academic and industrial challenges in the 21st century.